Cas no 1798035-23-0 (N-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-3-methylbutanamide)

• Product Name: N-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-3-methylbutanamide
• CAS No: 1798035-23-0
• MF: C₁₃H₂₂N₄O
• MW: 250.339982509613
• CID: 5375396
• PubChem ID: 72718407
• Update Time: 2025-05-21

N-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)-3-methylbutanamide
• 1798035-23-0
• F6438-1782
• N-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-3-methylbutanamide
• N-[[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl]-3-methylbutanamide
• AKOS024561449

• Inchi： 1S/C13H22N4O/c1-9(2)6-12(18)14-8-11-7-10(3)15-13(16-11)17(4)5/h7,9H,6,8H2,1-5H3,(H,14,18)
• InChI Key： KPCYRXFYSFQMAA-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)NCC1C=C(C)N=C(N(C)C)N=1

Computed Properties

• Exact Mass: 250.17936134g/mol
• Monoisotopic Mass: 250.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-3-methylbutanamide

N-{[2-(Dimethylamino)-6-Methylpyrimidin-4-Yl]Methyl}-3-Methylbutanamide: A Comprehensive Overview

The compound CAS No. 1798035-23-0, also known as N-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-3-methylbutanamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and structural versatility.

The molecular structure of N-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-3-methylbutanamide consists of a pyrimidine ring substituted with a dimethylamino group at position 2, a methyl group at position 6, and a side chain at position 4. The side chain is a butanamide group with a methyl substituent, which adds further complexity to the molecule's functionality. This unique combination of functional groups makes the compound a promising candidate for exploring its role in drug design, material science, and catalysis.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and anti-cancer agents. The presence of the dimethylamino group in this compound suggests potential for enhancing bioavailability and pharmacokinetic properties, which are critical factors in drug development. Additionally, the methyl substituents on both the pyrimidine ring and the butanamide side chain may contribute to increased stability and solubility, further enhancing its suitability for therapeutic applications.

In terms of synthetic chemistry, the preparation of N-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-3-methylbutanamide involves multi-step reactions that require precise control over steric and electronic factors. Researchers have employed various strategies, including nucleophilic substitution, condensation reactions, and amide bond formation, to synthesize this compound efficiently. The optimization of these synthetic pathways has been a focal point in recent studies, aiming to improve yield and purity while reducing costs.

From a materials science perspective, the compound's structural features make it an intriguing candidate for exploring its electronic properties. The conjugated system within the pyrimidine ring could potentially be utilized in designing organic semiconductors or optoelectronic materials. Initial investigations into its optical properties have shown promise, suggesting that further research into its application in light-emitting diodes (LEDs) or photovoltaic devices could be warranted.

Moreover, computational studies using advanced molecular modeling techniques have provided insights into the compound's interaction with biological targets. These studies have revealed that the molecule exhibits favorable binding affinities towards certain protein kinases, which are key targets in cancer therapy. Such findings underscore the importance of continuing research into its pharmacological profile and potential therapeutic applications.

In conclusion, CAS No. 1798035-23-0, or N-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-3-methylbutanamide, represents a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, combined with recent advancements in synthetic and computational methodologies, positions it as a valuable subject for further exploration in both academic and industrial settings.